Cas no 2229241-80-7 (5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine
• CAS No: 2229241-80-7
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 6093732
• PubChem ID: 165610152
• Update Time: 2025-07-21

5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine
• 2229241-80-7
• EN300-1728498

• Inchi： 1S/C9H10N4S/c10-9-11-3-6(13-9)7-4-14-8(12-7)5-1-2-5/h3-5H,1-2H2,(H3,10,11,13)
• InChI Key： KFGUMCOPDSVPCY-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CN=C(N)N2)N=C1C1CC1

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.8Ų

Additional information on 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine

Introduction to 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine and Its Significance in Modern Chemical Biology

5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine, with the CAS number 2229241-80-7, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique combination of a cyclopropyl group, a thiazole ring, and an imidazole moiety makes it a versatile scaffold for designing novel bioactive molecules.

The structural composition of 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine is pivotal in determining its chemical properties and biological activities. The cyclopropyl group introduces steric hindrance, which can influence the molecule's binding affinity to biological targets. Meanwhile, the thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, contributing to various pharmacological effects. The imidazole ring further enhances the molecule's potential by providing a site for hydrogen bonding interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine with high precision. These studies suggest that the compound may interact with proteins involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Additionally, the presence of both thiazole and imidazole rings suggests potential applications in antimicrobial and antiviral therapies.

In vitro studies have begun to unravel the pharmacological profile of 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine. Initial experiments indicate that the compound exhibits moderate activity against certain bacterial strains, possibly due to its ability to disrupt bacterial cell wall synthesis. Furthermore, its interaction with human cell lines has shown no significant toxicity at tested concentrations, suggesting a favorable safety profile for further development.

The synthesis of 5-(2-cyclopropyl-1,3-thiazol-4-yl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates careful handling to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline the process and improve efficiency.

The role of 5-(2-cyclopropyl-1,3-thiazol-4-ylyl)-1H-imidazol²-amine in drug discovery is further highlighted by its potential as a lead compound for derivative development. By modifying specific functional groups within its structure, researchers can fine-tune its biological activities to target specific diseases more effectively. This flexibility makes it an invaluable tool in medicinal chemistry.

Current research is exploring the use of 5-(2-cyclopropyl^,1^,3^,-thiazol^,4^--ylyl)-1H-imidazol^,2^--amine as a starting material for combinatorial chemistry libraries. These libraries are designed to screen for novel compounds with enhanced therapeutic properties. The compound's structural diversity allows for the creation of libraries with a wide range of biological activities, increasing the chances of identifying potent drug candidates.

The integration of machine learning algorithms into drug discovery processes has significantly accelerated the identification of promising compounds like 5-(2-cyclopropyl^,1^,,3^,-thiazol^,,4thiazol ,4 ,ylyl) , ,imda